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Compound of Interest

Compound Name: Z-Asp-OMe

Cat. No.: B554428

Welcome to the technical support center for Z-Asp-OMe. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on
overcoming solubility challenges with Z-Asp-OMe in in vitro assays.

Frequently Asked Questions (FAQS)

Q1: What is Z-Asp-OMe and what are its basic properties?

Z-Asp-OMe, or N-Cbz-L-aspartic acid a-methyl ester, is a derivative of the amino acid aspartic
acid.[1][2] It is commonly used in peptide synthesis and other biochemical applications.[2] It
typically appears as a white to off-white crystalline powder.[3]

Q2: What is the solubility of Z-Asp-OMe in common laboratory solvents?

Z-Asp-OMe is sparingly soluble in water but shows good solubility in several organic solvents.
[4] Quantitative data for some solvents is available, while for others, only qualitative
descriptions exist. Please refer to the data table below for more details.

Q3: I'm observing precipitation when | dilute my Z-Asp-OMe stock solution into my aqueous
assay buffer. What can | do?

Precipitation upon dilution into aqueous media is a common issue with hydrophobic
compounds. Please refer to our Troubleshooting Guide below for a step-by-step approach to
resolve this issue.
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Q4: What is the maximum concentration of DMSO | can use in my cell-based assay?

While Z-Asp-OMe is highly soluble in DMSO, high concentrations of DMSO can be toxic to
cells. It is generally recommended to keep the final concentration of DMSO in your cell culture
medium at or below 1% (v/v). However, for sensitive cell lines or long-term assays, a final
concentration of 0.1% or lower is often preferred to minimize any potential artifacts.

Solubility Data

The following table summarizes the known solubility of Z-Asp-OMe in various common
laboratory solvents.
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Solvent Solubility (mg/mL) Solubility (mM) Notes

Requires sonication to
achieve maximum
solubility. Use of

200 711.09 anhydrous DMSO is
recommended as its

Dimethyl Sulfoxide
(DMSO0)

hygroscopic nature

can affect solubility.

Quantitative data is
N not readily available,
Methanol Soluble Not specified .
but it is reported as

soluble.

Expected to have
N N some solubility, but
Ethanol Not specified Not specified o )
gquantitative data is not

readily available.

Reported as soluble,
Acetone Soluble Not specified but quantitative data is

not available.

L . . Solubility data is not
Acetonitrile Not specified Not specified ) )
readily available.

Z-Asp-OMe has very
Water Sparingly soluble Not specified low solubility in

aqueous solutions.

Molecular Weight of Z-Asp-OMe: 281.26 g/mol

Experimental Protocols
Protocol for Preparation of a Z-Asp-OMe Stock Solution

This protocol describes the preparation of a 100 mM stock solution of Z-Asp-OMe in DMSO.

Materials:
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Z-Asp-OMe (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes

Vortex mixer

Sonicator (water bath)

Procedure:

Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, you will need:
o Mass (g) = 0.1 mol/L * 0.001 L * 281.26 g/mol = 0.02813 g = 28.13 mg

Weigh the Z-Asp-OMe: Carefully weigh out 28.13 mg of Z-Asp-OMe powder and transfer it
to a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Z-
Asp-OMe.

Dissolve the compound:
o Vortex the tube vigorously for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in a water bath sonicator and
sonicate for 10-15 minutes.

o Visually inspect the solution to ensure there is no remaining particulate matter. The
solution should be clear.

Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b554428?utm_src=pdf-body
https://www.benchchem.com/product/b554428?utm_src=pdf-body
https://www.benchchem.com/product/b554428?utm_src=pdf-body
https://www.benchchem.com/product/b554428?utm_src=pdf-body
https://www.benchchem.com/product/b554428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).

Troubleshooting Guide

If you are experiencing issues with Z-Asp-OMe solubility in your in vitro assays, follow this
troubleshooting guide.

Problem: Precipitate forms after adding Z-Asp-OMe stock solution to the aqueous assay buffer
or cell culture medium.
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Caption: Troubleshooting workflow for Z-Asp-OMe precipitation.
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Experimental Workflow Visualization

The following diagram illustrates a typical workflow for using Z-Asp-OMe in an in vitro cell-
based assay.
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Caption: Workflow for a cell-based assay with Z-Asp-OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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